Cas no 32365-53-0 (ethyl 5-formylfuran-3-carboxylate)

ethyl 5-formylfuran-3-carboxylate structure
32365-53-0 structure
Product Name:ethyl 5-formylfuran-3-carboxylate
CAS No:32365-53-0
MF:C8H8O4
MW:168.146722793579
CID:1110830
PubChem ID:10964904
Update Time:2025-04-20

ethyl 5-formylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-formyl-3-Furancarboxylic acid ethyl ester
    • LogP
    • ethyl 5-formylfuran-3-carboxylate
    • 5-formyl-furan-3-carboxylic acid ethyl ester
    • EN300-175501
    • F8887-7494
    • 3-Furancarboxylic acid, 5-formyl-, ethyl ester
    • Z1255448117
    • VSFIKMQXNZNJAL-UHFFFAOYSA-N
    • DTXSID40449999
    • SCHEMBL1935437
    • AKOS026726121
    • 32365-53-0
    • Ethyl5-formylfuran-3-carboxylate
    • Inchi: 1S/C8H8O4/c1-2-11-8(10)6-3-7(4-9)12-5-6/h3-5H,2H2,1H3
    • InChI Key: VSFIKMQXNZNJAL-UHFFFAOYSA-N
    • SMILES: O(C(C1=COC(C=O)=C1)=O)CC

Computed Properties

  • Exact Mass: 168.04224
  • Monoisotopic Mass: 168.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.51

ethyl 5-formylfuran-3-carboxylate Pricemore >>

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